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Compound of Interest

Compound Name: 3-Acetyl-4-chloro-7-azaindole

Cat. No.: B1360888

Essential Safety and Handling Guide for 3-Acetyl-4-
chloro-7-azaindole

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, storage, and
disposal of 3-Acetyl-4-chloro-7-azaindole (CAS No. 1011711-52-6). Adherence to these
protocols is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Personal Protective Equipment
(PPE)

3-Acetyl-4-chloro-7-azaindole is classified with the following hazards:
e H302: Harmful if swallowed.
e H317: May cause an allergic skin reaction.

A "Warning" signal word is associated with this compound. The following table summarizes the
required Personal Protective Equipment (PPE) for handling this chemical.
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Protection Type Specification Rationale and Best Practices

) Chemical safety goggles and a  Protects against splashes and
Eye Protection

face shield. solid particulates.
) Chemical-resistant gloves Prevents skin contact and
Hand Protection o ) ) )
(e.g., nitrile, neoprene). potential allergic reactions.

] Laboratory coat, long-sleeved Minimizes skin exposure to the
Body Protection )
clothing, and closed-toe shoes.  compound.

) ) Use in a well-ventilated area or  Avoids inhalation of dust or
Respiratory Protection
under a fume hood. aerosols.

Safe Handling and Storage

Handling:

o Engineering Controls: Handle 3-Acetyl-4-chloro-7-azaindole in a well-ventilated laboratory,
preferably within a chemical fume hood to minimize inhalation exposure.

o Personal Hygiene: Avoid eating, drinking, or smoking in the handling area. Wash hands
thoroughly after handling the compound.

» Avoid Dust Formation: As a solid, care should be taken to avoid the generation of dust during
weighing and transfer.

Storage:
o Temperature: Store in a tightly sealed container at 4°C.
 Light: Protect from light to ensure chemical stability.

e Incompatibilities: Keep away from strong oxidizing agents.

Emergency Procedures

In the event of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Remove contaminated clothing. Wash skin with
) plenty of soap and water for at least 15 minutes.
Skin Contact o .
If skin irritation or a rash occurs, seek medical

attention.[1]

Do NOT induce vomiting. Rinse mouth with
water. If the person is conscious, give them a

Ingestion small amount of water to drink. Never give
anything by mouth to an unconscious person.
Seek immediate medical attention.

Move the person to fresh air and keep them in a
) position comfortable for breathing. If they are
Inhalation . . i —
not breathing, give artificial respiration. Seek

medical attention if you feel unwell.

Spill and Disposal Procedures

Spill Cleanup:

Evacuate: Clear the area of all non-essential personnel.

o Ventilate: Ensure adequate ventilation.

o Contain: Prevent the further spread of the spill.

o Absorb: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to cover the
spill.

o Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste. Avoid creating dust.
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o Decontaminate: Clean the spill area with soap and water.
o Dispose: Dispose of the waste container as outlined in the disposal plan.

Disposal Plan: As a chlorinated organic compound, 3-Acetyl-4-chloro-7-azaindole must be
disposed of as hazardous waste.

o Waste Segregation: Collect waste in a dedicated, clearly labeled, and sealed container for
halogenated organic waste.[2][3] Do not mix with non-halogenated waste.[2][3]

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the chemical name.

» Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
environmental waste disposal company, in accordance with all local, state, and federal
regulations.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of 3-Acetyl-
4-chloro-7-azaindole.
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Safe Handling and Disposal of 3-Acetyl-4-chloro-7-azaindole

Spill Response

Evacuate & Ventilate

Handling Protocol

Preparation:
- Don appropriate PPE Contain Spill
- Work in a fume hood

l

Weighing:
- Handle as a solid Collect with Absorbent
- Minimize dust

l

Transfer & Use:

- Use appropriate tools Decontaminate Area
- Avoid spills
7
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Segregate Waste:
- Halogenated Organic Waste

'

Label Container:
- 'Hazardous Waste'
- Chemical Name

'

Professional Disposal:
- Licensed Vendor

Click to download full resolution via product page

Caption: Workflow for handling and disposing of 3-Acetyl-4-chloro-7-azaindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-acetyl-4-chloro-7-azaindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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